Cas no 91013-44-4 (2-4-(Dimethylsulfamoyl)phenylacetic acid)

• Product Name: 2-4-(Dimethylsulfamoyl)phenylacetic acid
• CAS No: 91013-44-4
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 3369515
• PubChem ID: 21962897
• Update Time: 2025-05-21

2-4-(Dimethylsulfamoyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• BENZENEACETIC ACID, 4-[(DIMETHYLAMINO)SULFONYL]-
• 2-4-(Dimethylsulfamoyl)phenylacetic acid

• Inchi： 1S/C10H13NO4S/c1-11(2)16(14,15)9-5-3-8(4-6-9)7-10(12)13/h3-6H,7H2,1-2H3,(H,12,13)
• InChI Key： QDOKORYLCYYEOC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC(=O)O)=CC=1)(N(C)C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-4-(Dimethylsulfamoyl)phenylacetic acid

2-(4-(Dimethylsulfamoyl)phenyl)acetic Acid: A Comprehensive Overview

2-(4-(Dimethylsulfamoyl)phenyl)acetic acid, also known by its CAS number 91013-44-4, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule is characterized by its unique structure, which combines a phenyl group substituted with a dimethylsulfamoyl moiety and an acetic acid functional group. The compound has garnered attention due to its potential applications in drug development, as well as its role in various chemical synthesis pathways.

The molecular structure of 2-(4-(Dimethylsulfamoyl)phenyl)acetic acid is notable for its aromatic ring system, which is directly connected to the dimethylsulfamoyl group. This arrangement imparts unique electronic properties to the molecule, making it a valuable substrate for further chemical modifications. Recent studies have highlighted the importance of such structures in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding.

One of the most promising areas of research involving CAS No. 91013-44-4 is its application in drug discovery. Scientists have explored the compound's ability to act as a scaffold for designing bioactive molecules. For instance, researchers have investigated its potential as an inhibitor of certain kinases, which are key targets in cancer therapy. The dimethylsulfamoyl group has been shown to enhance the molecule's solubility and stability, making it an attractive candidate for pharmaceutical applications.

In addition to its pharmacological relevance, 2-(4-(Dimethylsulfamoyl)phenyl)acetic acid has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials hold potential for applications in gas storage, catalysis, and sensing technologies.

The synthesis of CAS No. 91013-44-4 typically involves multi-step organic reactions, often utilizing coupling agents or activating reagents to facilitate bond formation between the phenyl ring and the acetic acid moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield.

From an environmental perspective, researchers have also examined the biodegradation pathways of 2-(4-(Dimethylsulfamoyl)phenyl)acetic acid. Understanding its fate in natural ecosystems is crucial for assessing its potential impact on the environment and ensuring sustainable practices in its production and use.

In conclusion, CAS No. 91013-44-4, or 2-(4-(Dimethylsulfamoyl)phenyl)acetic acid, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in both academic research and industrial development.